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Compound of Interest

Compound Name:
5-chloro-1H-benzimidazole-2-

sulfonic acid

Cat. No.: B355436 Get Quote

An In-depth Technical Guide to 5-chloro-1H-
benzimidazole-2-sulfonic acid
This technical guide provides a comprehensive overview of the physical and chemical

characteristics of 5-chloro-1H-benzimidazole-2-sulfonic acid. Due to the limited availability of

direct experimental data for this specific compound, this guide leverages data from closely

related analogs to infer its properties. This information is intended for researchers, scientists,

and professionals in the field of drug development.

Core Physical and Chemical Characteristics
Direct experimental data for 5-chloro-1H-benzimidazole-2-sulfonic acid is not readily

available in public literature. However, by examining structurally similar compounds, we can

extrapolate its likely properties. The core structure consists of a benzimidazole ring, which is a

bicyclic aromatic heterocycle, substituted with a chlorine atom at the 5-position and a sulfonic

acid group at the 2-position.

The presence of the sulfonic acid group is expected to make the compound highly acidic and

increase its water solubility, particularly in its salt form. The chloro-substituent will influence its

electronic properties and lipophilicity.
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For comparative purposes, the following tables summarize the known physical and chemical

properties of related benzimidazole derivatives.

Table 1: Physical Properties of Related Benzimidazole Derivatives

Compound Name Molecular Formula
Molecular Weight (
g/mol )

Melting Point (°C)

5-chloro-1H-

benzimidazole
C₇H₅ClN₂ 152.58 Not Available

1H-Benzimidazole-2-

sulfonic acid
C₇H₆N₂O₃S 198.20 Not Available

2-

Phenylbenzimidazole-

5-sulfonic acid

C₁₃H₁₀N₂O₃S 274.30 >300

5-methoxy-1H-

benzimidazole-2-

sulfonic acid

C₈H₈N₂O₄S 228.23 335 (decomp)

Benzimidazole C₇H₆N₂ 118.14 169-171

Table 2: Chemical and Spectral Data of Related Benzimidazole Derivatives
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Compound Name pKa Solubility
Key Spectral
Information

5-chloro-1H-

benzimidazole
Not Available Not Available

1H NMR and 13C

NMR data available.

[1] Mass spectrometry

data available.[1]

1H-Benzimidazole-2-

sulfonic acid
Not Available Not Available

Hazard statements

indicate it causes skin

and eye irritation.[2]

2-

Phenylbenzimidazole-

5-sulfonic acid

-0.87±0.40 (Predicted)

Soluble in ethanol and

water (as sodium

salt).[3][4]

Insoluble in water in

its acid form.

5-methoxy-1H-

benzimidazole-2-

sulfonic acid

-1.53±0.40 (Predicted) Not Available

IUPAC Name: 6-

methoxy-1H-

benzimidazole-2-

sulfonic acid.[5]

Benzimidazole Not Available

Soluble in acetone,

alcohol, chloroform.[6]

Slightly soluble in

diethyl ether.[6]

Insoluble in water.[6]

Assay of 98%.[7]

Experimental Protocols
While a specific, validated protocol for the synthesis of 5-chloro-1H-benzimidazole-2-sulfonic
acid is not documented in the searched literature, a general synthetic approach can be

proposed based on established methods for analogous compounds. A plausible route would

involve the condensation of 4-chloro-1,2-phenylenediamine with a suitable reagent to introduce

the sulfonic acid group at the 2-position.

A representative, generalized protocol for the synthesis of benzimidazole derivatives is outlined

below. This would need to be adapted and optimized for the specific target compound.

General Synthesis of Benzimidazole Derivatives:
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A common method for synthesizing the benzimidazole core is the Phillips-Ladenburg synthesis,

which involves the condensation of an o-phenylenediamine with a carboxylic acid or its

derivative under acidic conditions. For 2-substituted benzimidazoles, various reagents can be

employed.

Starting Materials: 4-chloro-o-phenylenediamine and a reagent to introduce the sulfonic acid

group, such as chlorosulfonic acid or a related derivative.

Reaction Conditions: The reaction is typically carried out in a suitable solvent, often with

heating. The choice of solvent and temperature will depend on the specific reactants.

Work-up: After the reaction is complete, the product is typically isolated by precipitation,

followed by filtration and purification, often through recrystallization.

Visualizations
The following diagrams illustrate the proposed synthetic pathway and a general experimental

workflow for the synthesis of 5-chloro-1H-benzimidazole-2-sulfonic acid.

Reactants

Reaction Product4-chloro-1,2-phenylenediamine

Condensation

Sulfonating Agent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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